molecular formula C6H12Br2N2S B2551975 2-(4-Methylthiazol-5-yl)ethanamine dihydrobromide CAS No. 142437-65-8

2-(4-Methylthiazol-5-yl)ethanamine dihydrobromide

Cat. No. B2551975
CAS RN: 142437-65-8
M. Wt: 304.04
InChI Key: ZKLGVMDJEVAZGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Methylthiazol-5-yl)ethanamine dihydrobromide, also known as MTEB, is a chemical compound that has been used in scientific research for various purposes. This compound is a selective agonist of the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor that is expressed in the brain and other tissues. TAAR1 has been implicated in various physiological and pathological processes, including the regulation of mood, behavior, metabolism, and drug addiction.

Scientific Research Applications

Cognitive Impairment Treatment

The compound has been found to ameliorate cognitive impairment. It does this by modulating oxidative stress and the Nuclear Factor Kappa B (NF-κB) signaling pathway in chronic cerebral hypoperfusion-associated spontaneously hypertensive rats . This suggests its potential use in the treatment of cognitive disorders.

Antioxidant Activity

The compound has shown significant antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Neurology Research

The compound is used in neurology research, particularly in the study of pain and inflammation . This suggests its potential application in the development of new treatments for neurological conditions.

Alzheimer’s Disease Treatment

The compound is under development as a therapeutic drug for Alzheimer’s disease . This is due to its ability to donate nitric oxide, a molecule that plays a crucial role in the functioning of the nervous system .

Memory, Learning, and Cognition

The compound is associated with research in memory, learning, and cognition . This suggests its potential use in the study and treatment of cognitive disorders and conditions affecting memory and learning.

Nociception and Pain Management

The compound is associated with research in nociception, the sensory nervous system’s response to harmful or potentially harmful stimuli . This suggests its potential use in pain management research.

Schizophrenia Research

The compound is associated with research in schizophrenia , a chronic and severe mental disorder that affects how a person thinks, feels, and behaves.

Sleep Research

The compound is associated with research in sleep . This suggests its potential use in the study and treatment of sleep disorders.

properties

IUPAC Name

2-(4-methyl-1,3-thiazol-5-yl)ethanamine;dihydrobromide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N2S.2BrH/c1-5-6(2-3-7)9-4-8-5;;/h4H,2-3,7H2,1H3;2*1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKLGVMDJEVAZGI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=N1)CCN.Br.Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12Br2N2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-Methylthiazol-5-yl)ethanamine dihydrobromide

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